3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-(2-methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C18H24N4O3/c1-13-14(2)19-18-21(15-7-5-6-8-16(15)25-4)11-20(9-10-24-3)12-22(18)17(13)23/h5-8H,9-12H2,1-4H3
• InChI Key: XNDXRGDAUJENBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CCOC)C3=CC=CC=C3OC)C

Description

This compound belongs to the pyrimido[1,2-a][1,3,5]triazin-6-one family, characterized by a fused heterocyclic core. The structure features:

• Position 1: 2-Methoxyphenyl group.
• Position 3: 2-Methoxyethyl substituent.
• Positions 7 and 8: Methyl groups.

The methoxy groups enhance solubility via polar interactions, while the methyl groups at positions 7 and 8 contribute to steric stabilization . Synthetically, such compounds are typically prepared via cyclocondensation reactions involving guanidine derivatives and orthoesters, as demonstrated in regioselective protocols by Dolzhenko et al. .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one typically involves multi-step organic reactions. The starting materials may include substituted anilines, alkyl halides, and other reagents. Common reaction conditions involve the use of solvents like ethanol or dichloromethane, catalysts such as acids or bases, and controlled temperatures.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors, continuous flow systems, and advanced purification techniques like crystallization or chromatography to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound with different functional groups.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution may introduce new alkyl or aryl groups.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Research indicates that 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one may exhibit various biological activities:

• Antimicrobial Activity : Similar compounds have demonstrated efficacy against bacterial strains and fungal pathogens, suggesting potential use in treating infections.
• Anticancer Activity : Preliminary studies indicate that this compound could inhibit certain enzyme activities or interfere with cellular signaling processes associated with cancer progression.

Applications in Medicinal Chemistry

Due to its biological activity, 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one holds promise as a lead compound for developing new pharmaceuticals targeting various diseases:

• Pharmaceutical Development : Its unique structure could be explored for new drug formulations aimed at microbial infections or cancer therapies.
• Materials Science : The compound's properties may also be investigated for applications in materials science or as ligands in coordination complexes for catalysis.

Case Study 1: Anticancer Efficacy

In a study evaluating the anticancer properties of similar pyrimidine derivatives, it was found that compounds with methoxy substitutions exhibited enhanced lipophilicity and improved pharmacokinetic profiles compared to their unsubstituted counterparts. This suggests that 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one could be further optimized based on these findings.

Case Study 2: Antimicrobial Activity

Another investigation focused on the antimicrobial efficacy of related compounds against common bacterial strains. Results indicated that modifications in the methoxy groups significantly influenced antimicrobial potency. This highlights the importance of structural diversity in developing effective antimicrobial agents.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes or signaling pathways.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Compound Name	Position 1 Substituent	Position 3 Substituent	Positions 7/8	Key Features	Reference
Target Compound	2-Methoxyphenyl	2-Methoxyethyl	7,8-dimethyl	Balanced lipophilicity; moderate steric bulk
4-(3-Methoxyphenyl)-8-methyl-2-[(4-methylphenyl)amino]-... ()	3-Methoxyphenyl	4-Methylanilino	8-methyl	Increased aromaticity; potential hydrogen bonding via anilino group
3-(2-Dimethylaminoethyl)-7-ethyl-8-methyl-1-phenyl-... ()	Phenyl	2-Dimethylaminoethyl	7-ethyl, 8-methyl	Enhanced basicity due to dimethylamino group; larger alkyl chain at position 7
1-(4-Methoxyphenyl)-7,8-dimethyl-3-(pyridin-3-ylmethyl)-... ()	4-Methoxyphenyl	Pyridin-3-ylmethyl	7,8-dimethyl	Pyridine moiety introduces π-π stacking potential; increased rigidity
1-(4-Ethoxyphenyl)-7,8-dimethyl-3-(2-morpholinoethyl)-... ()	4-Ethoxyphenyl	2-Morpholinoethyl	7,8-dimethyl	Ethoxy group enhances lipophilicity; morpholino improves water solubility
3-(2-Methoxyethyl)-1-[3-(trifluoromethyl)phenyl]-7,8-dimethyl-... ()	3-Trifluoromethylphenyl	2-Methoxyethyl	7,8-dimethyl	Strong electron-withdrawing CF₃ group; impacts electronic density of the core

Key Observations :

• Electron-Donating vs.
• Solubility: Morpholino () and pyridinyl () substituents improve water solubility compared to methoxyethyl or alkyl chains.
• Steric Effects: Bulkier substituents like 2-dimethylaminoethyl () may hinder crystal packing, affecting crystallinity in structural studies .

Physicochemical Properties

• Lipophilicity : The trifluoromethyl group () increases logP compared to methoxy groups.
• Melting Points : Analogues with rigid substituents (e.g., pyridinyl in ) exhibit higher melting points due to π-π interactions .
• Spectral Signatures : IR and NMR data for analogues (e.g., ) confirm substituent-specific peaks, such as C-F stretches (1100–1200 cm⁻¹) in CF₃-containing compounds .

Biological Activity

3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one is a complex organic compound with potential biological applications. Its unique structure incorporates a pyrimidine ring fused to a triazine moiety, which may influence its biological activity. This article explores the biological properties of this compound, focusing on its antimicrobial and anticancer activities.

Molecular Characteristics

• Molecular Formula : C18H24N4O3
• Molecular Weight : 344.4 g/mol
• IUPAC Name : 3-(2-methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• Canonical SMILES : CC1=C(N=C2N(CN(CN2C1=O)CCOC)C3=CC=CC=C3OC)C

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, particularly in antimicrobial and anticancer domains. The following sections detail specific findings related to these activities.

Antimicrobial Activity

Studies suggest that 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one may inhibit bacterial growth and fungal proliferation. For instance:

• Mechanism of Action : Similar compounds have been shown to interact with cellular targets such as enzymes or receptors. These interactions may disrupt biochemical pathways essential for microbial survival.
• Case Studies : In vitro tests demonstrated that derivatives of pyrimidine compounds exhibit varying degrees of antimicrobial efficacy against standard strains of bacteria and fungi. The specific inhibition mechanisms remain an area for further investigation.

Anticancer Activity

The compound's structural features suggest potential anticancer properties:

• Cell Proliferation Inhibition : Preliminary studies indicate that this compound may impede the proliferation of cancer cells by inducing apoptosis or inhibiting cell cycle progression. Research has shown that certain pyrimidine derivatives can significantly reduce cell viability in various cancer cell lines.
• Molecular Docking Studies : Computational analyses using molecular docking simulations have been employed to predict the binding affinity of this compound to specific cancer-related targets. These studies provide insights into the potential for this compound to act as a lead in developing new anticancer therapies.

Structure-Activity Relationship (SAR)

The presence of methoxy groups and dimethyl substitutions in the structure of 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one enhances its lipophilicity and may alter its pharmacokinetic properties compared to analogs with different substituents. This structural diversity is crucial for optimizing biological activity.

Property	Details
Lipophilicity	Enhanced due to methoxy substitutions
Antimicrobial Efficacy	Significant against various microbial strains
Anticancer Potential	Induces apoptosis in cancer cell lines

Research Findings Summary

Research on 3-(2-Methoxyethyl)-1-(2-methoxyphenyl)-7,8-dimethyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one highlights its potential as a lead compound in medicinal chemistry:

• Antimicrobial Applications : Effective against bacterial and fungal pathogens.
• Anticancer Applications : Shows promise in inhibiting cancer cell growth through various mechanisms.

Q & A

Q. Table 1. Example SAR Data for Analogs

Modification	IC₅₀ (µM)	Solubility (µg/mL)
Methoxyethyl (parent)	8.2	12.5
Ethoxyethyl	5.7	9.8
Nitrophenyl variant	3.1	4.2

What strategies address low solubility challenges during in vivo studies?

Level : Advanced
Answer :

• Prodrug design : Introduce phosphate esters at the methoxy group for enhanced aqueous solubility .
• Nanoparticle formulation : Encapsulate in PLGA nanoparticles (size: 150–200 nm) to improve bioavailability .
• Co-solvent systems : Use PEG 400:water (1:1) for intraperitoneal administration .